Cas no 2411256-34-1 (tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 2411256-34-1
• MF: C₁₅H₂₁F₃N₂O₃
• MW: 334.334054708481
• CID: 5415701
• PubChem ID: 146106442
• Update Time: 2025-05-22

tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z2962116785
• EN300-26580730
• tert-butyl 2-[(but-2-ynamido)methyl]-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• 2411256-34-1
• Tert-butyl 2-[(but-2-ynoylamino)methyl]-2-(trifluoromethyl)pyrrolidine-1-carboxylate
• 1,1-Dimethylethyl 2-[[(1-oxo-2-butyn-1-yl)amino]methyl]-2-(trifluoromethyl)-1-pyrrolidinecarboxylate
• tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H21F3N2O3/c1-5-7-11(21)19-10-14(15(16,17)18)8-6-9-20(14)12(22)23-13(2,3)4/h6,8-10H2,1-4H3,(H,19,21)
• InChI Key： JMNWPRNNGUFWIG-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1(CNC(=O)C#CC)C(F)(F)F

Computed Properties

• Exact Mass: 334.15042702g/mol
• Monoisotopic Mass: 334.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.31±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate

tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No: 2411256-34-1) stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound is a derivative of pyrrolidine, a five-membered cyclic secondary amine, which serves as a versatile scaffold in drug discovery and material science. The presence of the tert-butyl group, along with the but-2-ynamido and trifluoromethyl substituents, imparts unique electronic and steric properties to the molecule, making it a valuable compound in various research domains.

The synthesis of tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate involves advanced organic reactions, including nucleophilic substitutions, cycloadditions, and cross-coupling reactions. Recent studies have highlighted its potential as a building block in medicinal chemistry, particularly in the design of bioactive molecules targeting complex biological systems. The trifluoromethyl group is known for its lipophilic nature and ability to enhance drug stability, while the but-2-yne moiety introduces rigidity and potential for further functionalization.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of peptide mimetics and macrocyclic compounds. Researchers have exploited its reactivity to construct complex architectures, such as constrained peptides and cyclic oligomers, which are of interest in drug delivery systems and enzyme inhibition studies. The tert-butyl ester group facilitates controlled release mechanisms, making it an attractive component in stimuli-responsive materials.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and conformational dynamics of tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate. These studies reveal that the molecule exhibits a high degree of conformational flexibility, which is crucial for its interaction with biological targets. Moreover, density functional theory (DFT) calculations have provided insights into its reactivity towards nucleophilic attack and electrophilic substitution, paving the way for novel synthetic strategies.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These analyses confirm the presence of key functional groups and provide evidence for stereochemical integrity. For instance, the coupling constants observed in proton NMR spectra are consistent with the expected stereochemistry around the pyrrolidine ring.

The integration of tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate into supramolecular systems has also garnered attention. Its ability to form hydrogen bonds and engage in π–π interactions makes it a candidate for self-assembling structures with potential applications in nanotechnology and catalysis. Recent experiments have demonstrated its role as a template in metallo-supramolecular chemistry, where it facilitates the assembly of coordination networks with unprecedented complexity.

Furthermore, this compound has been utilized as a chiral auxiliary in asymmetric synthesis protocols. Its bulky tert-butyl group induces high enantioselectivity in reactions involving prochiral substrates, making it a valuable tool for synthesizing optically active compounds. This property has been leveraged in total syntheses of natural products and biologically active molecules.

Looking ahead, ongoing research aims to explore the potential of tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate in green chemistry and sustainable processes. Its compatibility with biocatalytic systems and its ability to participate in cascade reactions make it an eco-friendly alternative to traditional synthetic methods.

In conclusion, tert-butyl 2-(but-2-ynamido)methyl-2-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS No: 2411256341) is a multifaceted compound with significant implications across various fields of chemistry. Its unique structural features, combined with cutting-edge research findings, underscore its importance as both a synthetic intermediate and a platform for innovative chemical technologies.